Cas no 746671-38-5 (6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 746671-38-5
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 4168910
• PubChem ID: 21075117
• Update Time: 2025-07-23

6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(1,1-dimethylethyl)-
• 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine
• SCHEMBL3746707
• 746671-38-5
• 6-tert-butyl-4-chloro-pyrrolo[2,1-f][1,2,4]triazine
• XXASWEXOFRTPCR-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClN3/c1-10(2,3)7-4-8-9(11)12-6-13-14(8)5-7/h4-6H,1-3H3
• InChI Key： XXASWEXOFRTPCR-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)C=C1C(Cl)=NC=N2

Computed Properties

• Exact Mass: 209.0719751Da
• Monoisotopic Mass: 209.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine

Introduction to 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 746671-38-5)

6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine, identified by the chemical abstracts service number 746671-38-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the pyrrolopyrimidine class of scaffolds, which are widely recognized for their role in the development of various therapeutic agents. The presence of both a tert-butyl group and a chloro substituent in its structure imparts distinct electronic and steric properties, making it a versatile candidate for further chemical manipulation and biological evaluation.

The molecular structure of 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine consists of a fused tricyclic system comprising a pyrrole ring, a pyrimidine ring, and an imidazole ring. This arrangement creates a rich array of potential interaction sites with biological targets, including enzymes and receptors. The tert-butyl group at the 6-position enhances lipophilicity and metabolic stability, while the chloro substituent at the 4-position can serve as a handle for further functionalization via cross-coupling reactions or as a modulator of electronic properties in drug design.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their ability to mimic natural products and exhibit diverse biological activities. Pyrrolopyrimidine derivatives, in particular, have been extensively studied for their potential applications in oncology, antiviral therapy, and anti-inflammatory drug development. The compound 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine represents an intriguing example of how structural modifications can influence biological outcomes. Its unique tricyclic core provides multiple opportunities for derivatization, allowing chemists to fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrrolo[2,1-f][1,2,4]triazine scaffold with electron-withdrawing groups such as chlorine has been shown to enhance binding affinity to certain biological targets. For instance, studies have suggested that derivatives of this class may interact with kinase enzymes, which are key players in cellular signaling pathways associated with diseases such as cancer. The tert-butyl group not only stabilizes the molecule but also prevents unwanted side reactions by shielding reactive sites.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking simulations have been performed using 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine as a template to identify potential binding pockets on target proteins. These studies have highlighted its suitability for inhibiting enzymes involved in tumor proliferation and metastasis. The predictive power of these computational methods has accelerated the discovery process by allowing virtual screening of large libraries of analogs before experimental synthesis.

The synthesis of 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. The introduction of the chloro substituent typically occurs early in the synthesis to facilitate subsequent modifications. Recent reports have demonstrated novel synthetic strategies that improve efficiency and reduce waste by employing catalytic methods or flow chemistry techniques.

In terms of biological evaluation, 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine has shown promise in preclinical studies as an inhibitor of certain kinases implicated in cancer progression. Preliminary data indicate that it can disrupt signaling pathways critical for cell survival and proliferation without significant toxicity at effective doses. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Additionally, pyrrolopyrimidine-based compounds have been explored for their antimicrobial properties, with some derivatives exhibiting activity against resistant strains of bacteria.

The future direction of research on this compound lies in expanding its chemical space through structural diversification. By modifying substituents at different positions or introducing new heterocyclic moieties, 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine could be transformed into a family of bioactive molecules with tailored pharmacological profiles. Advances in synthetic methodologies will play a crucial role in enabling such explorations efficiently.

Moreover, computational modeling techniques continue to evolve, offering more accurate predictions of drug-like properties such as solubility, permeability, and metabolic stability.* These tools are invaluable for guiding medicinal chemists toward designing compounds that not only interact effectively with biological targets but also possess favorable pharmacokinetic profiles.* Integrating experimental data with computational insights has become standard practice* in modern drug discovery pipelines,* ensuring that promising candidates like *6-*tert-butyl-**4-**chloropyrrolo*[2,1-f*]*[1,2,4*]*triazine* are optimized before advancing them into clinical trials.*